Cas no 2138148-29-3 (3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-)

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)- is a fluorinated heterocyclic compound featuring a triazole-thione core with trifluoroethyl and trifluoromethyl substituents. Its unique structure imparts high chemical stability and reactivity, making it valuable in pharmaceutical and agrochemical applications. The presence of multiple fluorine atoms enhances lipophilicity and metabolic resistance, improving bioavailability. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of antifungal and antimicrobial agents. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. Suitable for research and industrial use, it is characterized by high purity and consistent performance in synthetic workflows.

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)- structure

2138148-29-3 structure

Product Name:3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-

CAS No:2138148-29-3

MF:C₅H₃F₆N₃S

MW:251.152839899063

CID:5298898

Update Time:2025-05-27

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 4-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol
- 4-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-1H-1,2,4-triazole-5-thione
- 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-
- Inchi： 1S/C5H3F6N3S/c6-4(7,8)1-14-2(5(9,10)11)12-13-3(14)15/h1H2,(H,13,15)
- InChI Key： KVXIUGSQUAIMMM-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C(F)(F)F)N1CC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 305
XLogP3: 2.2
Topological Polar Surface Area: 59.7

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-782192-0.05g	4-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol	2138148-29-3	95.0%	0.05g	$912.0	2025-02-22
Enamine	EN300-782192-0.1g	4-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol	2138148-29-3	95.0%	0.1g	$956.0	2025-02-22
Enamine	EN300-782192-0.25g	4-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol	2138148-29-3	95.0%	0.25g	$999.0	2025-02-22
Enamine	EN300-782192-0.5g	4-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol	2138148-29-3	95.0%	0.5g	$1043.0	2025-02-22
Enamine	EN300-782192-1.0g	4-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol	2138148-29-3	95.0%	1.0g	$1086.0	2025-02-22
Enamine	EN300-782192-2.5g	4-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol	2138148-29-3	95.0%	2.5g	$2127.0	2025-02-22
Enamine	EN300-782192-5.0g	4-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol	2138148-29-3	95.0%	5.0g	$3147.0	2025-02-22
Enamine	EN300-782192-10.0g	4-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol	2138148-29-3	95.0%	10.0g	$4667.0	2025-02-22